Cas no 1956367-19-3 (5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1))
5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- E70352
- 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridinehydrochloride
- 1956367-19-3
- 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine HCl
- 3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride
- 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1)
-
- Inchi: 1S/C7H7ClN2.ClH/c8-6-1-5-2-9-4-7(5)10-3-6;/h1,3,9H,2,4H2;1H
- InChI Key: BSIQSNGGAGXAQG-UHFFFAOYSA-N
- SMILES: ClC1C=NC2CNCC=2C=1.Cl
Computed Properties
- Exact Mass: 190.0064537g/mol
- Monoisotopic Mass: 190.0064537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A200111323-1g |
3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride |
1956367-19-3 | 95% | 1g |
$1395.00 | 2023-09-02 | |
| Alichem | A200111323-5g |
3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride |
1956367-19-3 | 95% | 5g |
$4995.00 | 2023-09-02 | |
| Chemenu | CM388187-100mg |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride |
1956367-19-3 | 95%+ | 100mg |
$749 | 2023-01-19 | |
| Chemenu | CM388187-250mg |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride |
1956367-19-3 | 95%+ | 250mg |
$1053 | 2023-01-19 | |
| Chemenu | CM388187-1g |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine;hydrochloride |
1956367-19-3 | 95%+ | 1g |
$2482 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1229797-1g |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride |
1956367-19-3 | 95% | 1g |
$1500 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1229797-1g |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride |
1956367-19-3 | 95% | 1g |
$1025 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1229797-1g |
3-chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine hydrochloride |
1956367-19-3 | 95% | 1g |
$1025 | 2025-02-26 |
5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1)
Introduction to 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) and Its Significance in Modern Chemical Research
The compound with the CAS number 1956367-19-3, known as 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1), represents a fascinating molecule in the realm of heterocyclic chemistry. This derivative of pyrrolopyridine, a class of nitrogen-containing heterocycles, has garnered significant attention due to its unique structural and electronic properties. The presence of a chloro substituent at the 3-position and a dihydro functional group at the 6,7-position introduces a rich scaffold for further chemical manipulation and biological exploration.
5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) is particularly noteworthy for its potential applications in pharmaceutical research. The pyrrolopyridine core is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. The chloro group at the 3-position serves as a versatile handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex structures. Meanwhile, the dihydro functionality suggests stability while maintaining reactivity, making it an ideal candidate for synthesizing analogs with tailored properties.
In recent years, there has been a surge in research focusing on developing novel small molecules for treating neurological disorders. Pyrrolopyridine derivatives have shown promise in modulating neurotransmitter receptors and ion channels. For instance, studies have demonstrated that certain pyrrolopyridines can interact with sigma receptors or nicotinic acetylcholine receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form of this compound enhances its solubility and bioavailability, facilitating its use in preclinical studies.
The synthesis of 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Starting from commercially available precursors like 2-aminothiophene or cyclopentanone derivatives, the construction of the pyrrolopyridine ring can be achieved through cyclization reactions. The introduction of the chloro substituent typically employs chlorinating agents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). Finally, the conversion to the hydrochloride salt involves treating the free base with hydrochloric acid (HCl), ensuring crystallization for purity and stability.
The pharmacological profile of 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) has been explored in several preclinical models. Researchers have investigated its binding affinity to various targets using computational modeling and experimental techniques like radioligand binding assays. Preliminary findings suggest that this compound exhibits moderate affinity for certain ion channels and G protein-coupled receptors (GPCRs), making it a potential lead compound for drug development. Additionally, its ability to cross the blood-brain barrier has been assessed in cell-based models, indicating its feasibility for central nervous system applications.
The structural versatility of 5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1) allows for extensive structural modifications to optimize pharmacokinetic and pharmacodynamic properties. For example, replacing the chloro group with other functional groups like fluorine or bromine can alter metabolic pathways and binding interactions. Similarly, introducing additional substituents at other positions on the ring can fine-tune electronic effects and steric hindrance. These modifications are often guided by structure-based drug design principles derived from high-resolution crystal structures or molecular dynamics simulations.
In conclusion,5H-Pyrrolo[3,4-b]pyridine, 3-chloro 6,7 -dihydro ,hydrochloride (1:1) stands as a testament to the innovative spirit of modern chemical research. Its unique scaffold offers a rich platform for developing novel therapeutics with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,5H-Pyrrolo[3,4-b]pyridine derivatives will undoubtedly play an increasingly pivotal role in shaping the future of drug discovery and development.
1956367-19-3 (5H-Pyrrolo[3,4-b]pyridine, 3-chloro-6,7-dihydro-, hydrochloride (1:1)) Related Products
- 147740-02-1(5H,6H,7H-pyrrolo[3,4-b]pyridine dihydrochloride)
- 1211587-93-7(2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyridine)
- 117883-66-6(7-chloro-2,3-dihydro-6-methyl-1H-Pyrrolo[3,4-c]pyridine)
- 204593-51-1(5H,6H,7H-pyrrolo3,4-bpyridine dihydrobromide)
- 1256813-78-1(3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine)
- 651558-51-9(6,7-Dihydro-5h-pyrrolo3,4-bpyridine hydrochloride)
- 810668-57-6(2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine)
- 147739-88-6(6,7-Dihydro-5h-pyrrolo3,4-bpyridine)
- 1356109-75-5(3-Chloro-6-(4-methoxybenzyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine)
- 916986-21-5((7S)-3-chloro-6,7-dihydro-7-methyl-5H-Pyrrolo[3,4-b]pyridine)